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Get Quote

Introduction

Strain-promoted azide-alkyne cycloaddition (SPAAC) is a powerful bioorthogonal chemistry that

enables the specific labeling of biomolecules in complex biological systems.[1][2] This copper-

free "click chemistry" reaction involves the rapid and highly selective reaction between a

strained alkyne, such as dibenzocyclooctyne (DBCO), and an azide.[3][4] Cy5.5, a near-

infrared fluorescent dye, when conjugated to DBCO, provides a robust tool for fluorescently

tagging azide-modified proteins for a variety of applications, including in vitro and in vivo

imaging.[5][6] The Cy5.5 DBCO conjugate is water-soluble, and its fluorescence is stable over

a pH range of 4 to 10, making it suitable for a wide range of biological experiments.[7][8]

Principle of the Method

The labeling strategy is a two-step process. First, an azide functional group is introduced into

the protein of interest. This can be achieved through various methods, such as the

incorporation of azide-bearing unnatural amino acids during protein synthesis or post-

translational modification with an azide-containing reagent.[1] Once the protein is azide-

modified, it can be specifically labeled with Cy5.5 DBCO. The strained ring of the DBCO moiety
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readily reacts with the azide group on the protein, forming a stable triazole linkage without the

need for a copper catalyst, which can be toxic to living cells.[2][3]

Applications

The specific and efficient labeling of proteins with Cy5.5 DBCO enables a multitude of

downstream applications in research and drug development:

In Vitro and In Vivo Imaging: The near-infrared fluorescence of Cy5.5 allows for deep tissue

imaging with minimal autofluorescence from biological samples.[5][9]

Protein Tracking and Localization: Labeled proteins can be tracked within living cells to study

their dynamics, localization, and interactions with other molecules.[5]

Drug Development: This technique can be used to label and track therapeutic proteins or

antibodies to study their biodistribution and target engagement.

Flow Cytometry: Fluorescently labeled cells can be identified and sorted based on the

presence of the labeled protein on their surface.[10]

Western Blotting and ELISA: Cy5.5-labeled proteins can be detected in immunoassays with

high sensitivity.[10]

Quantitative Data Summary
The following tables summarize key quantitative parameters for Cy5.5 DBCO and the labeling

protocol.

Table 1: Spectroscopic Properties of Cy5.5 DBCO

Parameter Value Reference

Excitation Maximum (Ex) ~675 nm [11]

Emission Maximum (Em) ~694 nm [11]

Molar Extinction Coefficient ~190,000 cm⁻¹M⁻¹ [7][11]

Recommended Laser Line 633 nm or 647 nm [12]
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Table 2: Recommended Reaction Parameters

Parameter Recommended Range Notes

Protein Concentration 2 - 10 mg/mL
Higher concentrations can

improve labeling efficiency.[13]

Cy5.5 DBCO to Protein Molar

Ratio
5:1 to 20:1

The optimal ratio should be

determined empirically for

each protein.

Reaction Temperature Room Temperature (20-25°C)

Reaction Time 1 - 4 hours
Can be extended overnight if

necessary.[4]

pH 7.0 - 8.5

Buffers should be free of

primary amines (e.g., Tris).[13]

[14]

Experimental Protocols
Protocol 1: Preparation of Azide-Modified Protein

This protocol provides a general guideline for introducing azide groups into a protein using an

azide-containing N-hydroxysuccinimide (NHS) ester. The specific conditions may need to be

optimized for the protein of interest.

Materials:

Protein of interest in an amine-free buffer (e.g., PBS, pH 7.4)

Azide-PEG4-NHS Ester

Dimethylsulfoxide (DMSO)

Desalting column (e.g., Sephadex G-25)

Procedure:
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Prepare Protein Solution: Dissolve the protein in an amine-free buffer at a concentration of 2-

10 mg/mL.[13]

Prepare Azide Reagent: Dissolve the Azide-PEG4-NHS Ester in DMSO to a final

concentration of 10 mM.

Reaction: Add a 10 to 20-fold molar excess of the dissolved azide reagent to the protein

solution.

Incubation: Incubate the reaction mixture for 1 hour at room temperature with gentle mixing.

Purification: Remove the excess, unreacted azide reagent by passing the reaction mixture

through a desalting column equilibrated with an appropriate buffer (e.g., PBS, pH 7.4).

Quantification: Determine the protein concentration and the degree of azide modification

using a suitable assay.

Protocol 2: Labeling of Azide-Modified Protein with Cy5.5 DBCO

Materials:

Azide-modified protein in an amine-free buffer

Cy5.5 DBCO

DMSO

Desalting column or spin column for purification[10][15]

Procedure:

Prepare Cy5.5 DBCO Stock Solution: Dissolve Cy5.5 DBCO in DMSO to a final

concentration of 1-5 mM.[5]

Reaction Setup: In a microcentrifuge tube, combine the azide-modified protein with a 5 to 10-

fold molar excess of the Cy5.5 DBCO stock solution.
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Incubation: Incubate the reaction mixture for 1-4 hours at room temperature, protected from

light.[4] For proteins with low reactivity, the incubation time can be extended to 12-16 hours

at 4°C.

Purification of Labeled Protein:

Size Exclusion Chromatography (SEC): Use a desalting column (e.g., Sephadex G-25) to

separate the labeled protein from unreacted Cy5.5 DBCO.[13]

Spin Columns: Commercially available spin columns can also be used for rapid

purification.[10][14]

Characterization of Labeled Protein:

Spectrophotometry: Determine the protein concentration by measuring the absorbance at

280 nm and the Cy5.5 concentration by measuring the absorbance at ~675 nm. The

degree of labeling (DOL) can be calculated from these values.

SDS-PAGE: Analyze the labeled protein by SDS-PAGE. The fluorescently labeled protein

can be visualized using a gel imager with the appropriate excitation and emission filters.

This will confirm that the dye is covalently attached to the protein.

Visualizations
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Step 1: Azide Modification

Step 2: Cy5.5 DBCO Labeling
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Caption: Experimental workflow for labeling azide-modified proteins with Cy5.5 DBCO.
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Caption: EGFR signaling pathway with a Cy5.5 DBCO labeled receptor for tracking.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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